Cas no 84163-45-1 (Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)-)

• Product Name: Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)-
• CAS No: 84163-45-1
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 667702
• PubChem ID: 13180317
• Update Time: 2025-11-06

Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-(1-methylpiperidin-4-yl)methanone
• 4-(2-FLUOROBENZOYL)-1-METHYLPIPERIDINE
• Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)-
• FS-2328
• MSCURGXTUQIQQN-UHFFFAOYSA-N
• SCHEMBL6661943
• DTXSID50525112
• 1-methyl-4-(2-fluorobenzoyl)piperidine
• (2-Fluorophenyl)(1-methylpiperidin-4-yl)methanone
• AKOS026672260
• 4-(2-fluorobenzoyl)-1-methyl piperidine
• 84163-45-1

• MDL： MFCD09910290
• Inchi： 1S/C13H16FNO/c1-15-8-6-10(7-9-15)13(16)11-4-2-3-5-12(11)14/h2-5,10H,6-9H2,1H3
• InChI Key： MSCURGXTUQIQQN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 221.12200
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.28810

Additional information on Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)-

Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- (CAS No. 84163-45-1): A Comprehensive Overview

Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- (CAS No. 84163-45-1) is a specialized organic compound with significant potential in various research and industrial applications. This compound belongs to the class of methanone derivatives, which are widely studied for their unique chemical properties and versatility. The presence of both a fluorophenyl group and a methylpiperidinyl moiety in its structure makes it particularly interesting for pharmaceutical and material science research.

The chemical structure of Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- features a carbonyl group (C=O) bonded to a 2-fluorophenyl ring and a 1-methyl-4-piperidinyl group. This combination of functional groups contributes to its distinct reactivity and potential applications. Researchers are particularly interested in its electronic properties and molecular interactions, which are influenced by the electron-withdrawing fluorine atom and the nitrogen-containing piperidine ring.

In recent years, there has been growing interest in fluorinated organic compounds like Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- due to their enhanced stability and bioavailability compared to their non-fluorinated counterparts. This trend aligns with current research priorities in medicinal chemistry, where fluorine substitution is a common strategy to improve drug-like properties. The compound's potential as a building block for more complex molecules makes it valuable for drug discovery programs.

The synthesis of Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- typically involves the reaction between appropriate precursors under controlled conditions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the broader industry shift toward sustainable practices. Researchers are exploring various catalytic systems to optimize the yield and purity of this compound while minimizing environmental impact.

From an analytical perspective, Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- can be characterized using standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide detailed information about its molecular structure, purity, and possible impurities. Advanced analytical approaches, including X-ray crystallography, have been employed to determine its precise three-dimensional configuration.

The stability profile of Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- under various conditions is an important consideration for its handling and storage. Studies indicate that it maintains good stability when protected from moisture and extreme temperatures. Proper storage in airtight containers under inert atmosphere is recommended for long-term preservation of this compound.

In the context of current scientific trends, Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- has attracted attention for its potential role in central nervous system (CNS) research. The piperidine moiety, common in many bioactive molecules, combined with the fluorophenyl group, suggests possible interactions with various biological targets. However, it's important to note that any potential applications would require extensive research and regulatory approval.

The commercial availability of Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, from milligram to kilogram scale, with different purity grades suitable for various applications. The global market for such specialized fine chemicals continues to expand as research in medicinal chemistry and materials science advances.

Quality control measures for Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- production follow strict industry standards. Reputable manufacturers provide comprehensive analytical data, including certificates of analysis (CoA), to ensure researchers receive material of consistent quality. The compound's synthesis and purification processes are continually being refined to achieve higher yields and better purity profiles.

From a regulatory standpoint, Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- is subject to standard chemical safety regulations. Researchers and industrial users must comply with all applicable laboratory safety protocols and chemical handling guidelines. Proper personal protective equipment (PPE) and adequate ventilation are essential when working with this compound, as with any laboratory chemical.

The future research directions for Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- may include exploration of its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a candidate for development of novel compounds with specific target properties. The growing interest in fluorine-containing pharmaceuticals and specialty materials suggests that demand for such building blocks will likely increase.

In summary, Methanone, (2-fluorophenyl)(1-methyl-4-piperidinyl)- (CAS No. 84163-45-1) represents an important compound in modern chemical research. Its unique structural features and potential applications make it valuable for various scientific investigations. As research continues to uncover new possibilities for fluorinated compounds and heterocyclic systems, this particular methanone derivative is likely to remain an area of active study and development in the chemical sciences.